Cas no 2172500-23-9 (9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2172500-23-9
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6292493
• PubChem ID: 165868416
• Update Time: 2025-07-14

9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane
• EN300-1642868
• 2172500-23-9
• 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C12H17NOS/c1-9-7-10(8-15-9)11-12(3-2-4-12)14-6-5-13-11/h7-8,11,13H,2-6H2,1H3
• InChI Key： JKVMNPGKZIKVDL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1C2(CCC2)OCCN1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane

Introduction to 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane (CAS No. 2172500-23-9)

9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane (CAS No. 2172500-23-9) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and pharmacophoric properties. This compound belongs to the spirocyclic oxazine class, characterized by a fused oxygen-containing heterocycle linked to an azacycloalkane moiety. The presence of a 5-methylthiophen-3-yl substituent further enhances its molecular complexity and potential biological activity.

The spirocyclic core of 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. This structural motif has been widely explored in drug design, particularly for targeting enzymes and receptors involved in various diseases. The compound’s ability to adopt multiple conformations due to the spiro linkage allows for versatile interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of spirocyclic compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The 5-methylthiophen-3-yl group, a thiophene derivative, is known for its ability to enhance solubility and bioavailability while simultaneously contributing to pharmacological activity. This substituent has been extensively studied in the development of antiviral and anticancer agents, owing to its ability to interact with aromatic residues in protein targets.

The oxazine ring in 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane serves as a key pharmacophoric element, facilitating hydrogen bonding interactions with biological targets. Additionally, the azacycloalkane portion of the molecule can engage in π-stacking interactions, further stabilizing the binding affinity. These features make this compound an attractive scaffold for designing novel therapeutic agents.

In the context of contemporary drug discovery, 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane represents a promising lead compound for further optimization. Its unique structural features have been leveraged in computational modeling studies to predict potential binding modes with target proteins. These virtual screening approaches have identified several key interactions that could be exploited to enhance efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The spirocyclic core of 9-(5-methylthiophen-3-yl)-5-oxa-8-azaspiro3.5nonane has been shown to mimic natural substrates or inhibitors of kinases, thereby disrupting aberrant signaling networks.

Furthermore, the 5-methylthiophen-3-yl group has been demonstrated to enhance blood-brain barrier penetration, making this compound an attractive candidate for treating central nervous system (CNS) disorders. The ability to cross this barrier is crucial for developing effective therapies for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.

Recent advances in synthetic chemistry have enabled the efficient preparation of analogs of 9-(5-methylthiophen-3-y l)-5-o x a -8 -aza s p i r o 3 . 5 n o n a n e, allowing for rapid exploration of structure-function relationships. These derivatives have been screened for their biological activity using high-throughput screening (HTS) platforms, identifying several hits with promising properties.

The pharmacokinetic profile of 9-(5-methylthiophen - 3 - y l ) - 5 - o x a - 8 - azaspiro 3 . 5 nonane has also been carefully evaluated. Preliminary studies indicate that the compound exhibits good oral bioavailability and prolonged half-life, suggesting its potential for therapeutic use. Additionally, its metabolic stability has been assessed using mass spectrometry techniques, revealing that it is resistant to degradation by major cytochrome P450 enzymes.

In conclusion,9-(5-methylthiophen - 3 - y l ) - 5 - o x a - 8 - azaspiro 3 . 5 nonane (CAS No. 2172500 - 23 - 9) is a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique spirocyclic framework and pharmacophoric features make it an ideal candidate for further exploration as a therapeutic agent targeting various diseases.